Cas no 936493-21-9 (3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine
• CAS No: 936493-21-9
• MF: C₁₁H₁₁F₃N₂
• MW: 228.213652849197
• CID: 4666235
• Update Time: 2025-05-25

3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3,3-Trifluoro-2-(1H-indol-3-yl)-propylamine
• 1H-Indole-3-ethanamine, β-(trifluoromethyl)-
• 3,3,3-Trifluoro-2-(1H-indol-3-yl)propan-1-amine
• 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine

• Inchi： 1S/C11H11F3N2/c12-11(13,14)9(5-15)8-6-16-10-4-2-1-3-7(8)10/h1-4,6,9,16H,5,15H2
• InChI Key： ROBYHWXPMKUOAE-UHFFFAOYSA-N
• SMILES： C(C1=CNC2=CC=CC=C12)(CN)C(F)(F)F

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 117-119 °C
• Boiling Point: 314.4±42.0 °C at 760 mmHg
• Flash Point: 144.0±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine

Comprehensive Overview of 3,3,3-Trifluoro-2-(1H-indol-3-yl)propan-1-amine (CAS No. 936493-21-9): Properties, Applications, and Research Insights

3,3,3-Trifluoro-2-(1H-indol-3-yl)propan-1-amine (CAS No. 936493-21-9) is a fluorinated indole derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl group and indole scaffold, exhibits remarkable potential in drug discovery due to its structural versatility and bioactivity. Researchers are increasingly exploring its role as a building block for novel therapeutics targeting neurological disorders and metabolic diseases.

The molecular structure of 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine combines the privileged indole motif—a common feature in FDA-approved drugs—with a fluorinated side chain that enhances metabolic stability and membrane permeability. Recent studies highlight its utility in designing serotonin receptor modulators, with particular interest in its potential applications for mood disorders and neurodegenerative conditions. The compound's CAS number 936493-21-9 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

In synthetic chemistry, this compound exemplifies the growing trend of fluorine incorporation to optimize drug-like properties. The trifluoromethyl group significantly influences lipophilicity and bioavailability—key parameters in modern medicinal chemistry optimization. Analytical techniques such as HPLC-MS and NMR spectroscopy confirm its structural integrity, while computational modeling predicts favorable ADMET properties for further development.

Beyond pharmaceuticals, 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine finds applications in material science as a precursor for functionalized polymers with unique optical properties. Its indole-fluorine synergy enables the creation of advanced materials for organic electronics and sensors. The compound's stability under various conditions makes it suitable for high-throughput screening platforms in drug discovery pipelines.

Recent patent analyses reveal growing commercial interest in fluorinated indole derivatives, with CAS 936493-21-9 appearing in several applications for CNS-targeting therapeutics. The compound's ability to cross the blood-brain barrier efficiently positions it as a valuable scaffold for neuroactive compounds. Quality control protocols emphasize the importance of chiral purity due to the compound's stereocenter, which significantly impacts biological activity.

Environmental and safety assessments of 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine indicate favorable profiles compared to non-fluorinated analogs. The trifluoromethyl group enhances biodegradability while maintaining efficacy, addressing growing concerns about green chemistry in industrial applications. Storage recommendations typically suggest inert atmospheres to preserve the compound's stability over extended periods.

From a market perspective, demand for specialty fluorinated compounds like 936493-21-9 continues to rise, driven by pharmaceutical innovation and material science advancements. Suppliers increasingly offer custom synthesis services and GMP-grade quantities to support clinical translation efforts. Analytical certificates typically include detailed impurity profiles and spectroscopic validation to meet regulatory requirements.

Ongoing research explores structure-activity relationships of 3,3,3-trifluoro-2-(1H-indol-3-yl)propan-1-amine derivatives, particularly focusing on selective receptor binding and metabolic pathway modulation. The compound's versatility enables diverse structure-activity relationship studies, with published data showing promising results in in vitro models of neurological function. Collaborative efforts between academia and industry aim to unlock its full potential in next-generation therapeutics.

For researchers investigating fluorine-containing bioactive molecules, CAS 936493-21-9 represents an important reference compound. Its well-characterized properties and commercial availability facilitate comparative studies in medicinal chemistry programs. Future directions may explore its incorporation into bioconjugates or targeted delivery systems for enhanced therapeutic specificity.